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Compound of Interest

Compound Name: TC-G 24

Cat. No.: B560294

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of TC-G 24, a potent and selective GSK-3[ inhibitor. The following procedures are designed to
ensure the safe handling, storage, and disposal of this compound in a laboratory setting.
Adherence to these guidelines is critical for minimizing risk and ensuring a safe research
environment.

Chemical and Physical Properties

A summary of the key quantitative data for TC-G 24 is provided in the table below for easy
reference.
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Chemical Name

N-(3-Chloro-4-
methylphenyl)-5-(4-
nitrophenyl)-1,3,4-oxadiazol-2-

amine
CAS Number 1257256-44-2 [11[21[3]
Molecular Formula C15H11CIN4Os3 [1]
Molecular Weight 330.72 g/mol [1]
Purity >98% (HPLC)
Appearance Yellow solid [3]
Solubility Soluble in DMSO [3]

Storage Temperature

-20°C

[3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling TC-G 24 to prevent

skin contact, inhalation, and eye exposure.
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PPE Category

Item

Specification

Eye/Face Protection

Safety Glasses with Side
Shields or Goggles

Must be worn at all times in the

laboratory.

Face Shield

Recommended when there is

a risk of splashing.

Hand Protection

Chemical-resistant Gloves
(e.g., Nitrile)

Inspect gloves for integrity
before use and change them

frequently.

Body Protection

Laboratory Coat

Should be fully buttoned.

Respiratory Protection

Not typically required for small
gquantities in a well-ventilated

area.

Use a certified respirator if
aerosols may be generated or
if working in a poorly ventilated

space.

Operational and Disposal Plans

Strict adherence to the following operational and disposal protocols is required to ensure safety

and regulatory compliance.

Handling and Storage

e Engineering Controls: Handle TC-G 24 in a well-ventilated laboratory, preferably within a

chemical fume hood, especially when handling powders or preparing solutions.

o Safe Handling Practices:

o Avoid inhalation of dust and contact with skin and eyes.

o Do not eat, drink, or smoke in areas where TC-G 24 is handled.

o Wash hands thoroughly after handling.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area at the

recommended temperature of -20°C.[3]
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Disposal Plan

o Waste Classification: Unused TC-G 24 and any materials contaminated with it should be
treated as hazardous chemical waste.

o Containerization: Collect waste in a clearly labeled, sealed container suitable for chemical
waste.

» Disposal Route: Dispose of the chemical waste through an approved hazardous waste
disposal service in accordance with all local, state, and federal regulations. Do not dispose of
down the drain or in regular trash.

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving TC-G 24.
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Emergency Situation Procedure

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact . . .
Remove contaminated clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Move the individual to fresh air. If breathing is

) difficult, provide oxygen. If not breathing, give
Inhalation o o ] ) )

artificial respiration. Seek immediate medical

attention.

Do not induce vomiting. Never give anything by
Ingestion mouth to an unconscious person. Rinse mouth

with water. Seek immediate medical attention.

Evacuate the area. Wear appropriate PPE. For
small spills, absorb with an inert material (e.g.,
] sand, vermiculite) and place in a sealed
spil container for disposal. For large spills, contact
your institution's environmental health and

safety department.

Experimental Workflow for Safe Handling of TC-G 24

The following diagram illustrates the standard workflow for safely handling TC-G 24 in a
laboratory setting, from preparation to disposal.
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Preparation Experimentation Cleanup & Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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